Cas no 2001-50-5 ((4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene)

• Product Name: (4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene
• CAS No: 2001-50-5
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 1391734
• Update Time: 2023-11-22

(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,4aα,5,8,8aβ-octahydronaphthalene
• (+-)-(4ar,8at)-1,2,3,4,4a,5,8,8a-octahydro-naphthalene
• (4aR,8aR)-rel-1,2,3,4,4a,5,8,8a-Octahydronaphthalene
• trans-2,3-octalin
• (+-)-(4ar,8at)-1,2,3,4,4a,5,8,8a-Octahydro-naphthalin
• trans-bicyclo[4.4.0]dec-3-ene
• trans-octalin
• trans-Δ2-Octalin
• Naphthalene, 1,2,3,4,4a,5,8,8a-octahydro-, (4aR,8aR)-rel-
• (4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene

• Inchi： 1S/C10H16/c1-2-6-10-8-4-3-7-9(10)5-1/h1-2,9-10H,3-8H2/t9-,10-/m0/s1
• InChI Key： XLOVPKCQAPHUKK-UWVGGRQHSA-N
• SMILES： C1[C@@]2([H])[C@@]([H])(CC=CC2)CCC1

Computed Properties

• Exact Mass: 136.12500
• Monoisotopic Mass: 136.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.897
• Boiling Point: 188.886 °C at 760 mmHg
• Flash Point: 55.879 °C
• PSA: 0.00000
• LogP: 3.14280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons